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Compound of Interest |

N-(3-
Compound Name: (Dimethylamino)propyl)methacryla

mide

Cat. No.: B1218489

A Technical Overview of N-(3-
(Dimethylamino)propyl)methacrylamide

This guide provides core molecular information for N-(3-
(Dimethylamino)propyl)methacrylamide, a cationic monomer utilized in various research and
development applications, particularly in biomedical engineering and drug delivery systems.

Molecular and Chemical Properties

N-(3-(Dimethylamino)propyl)methacrylamide, commonly abbreviated as DMAPMA, is a
water-soluble methacrylamide monomer. Its structure incorporates a methacrylamide functional
group and a tertiary amino group, which imparts pH-responsiveness to polymers synthesized
from it.

Below is a summary of the key molecular data for this compound:
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Property Value

Molecular Formula C9H18N20[1][2][3]

Molecular Weight 170.25 g/mol [1][2][3][4]

IUPAC Name :—Er;(:jigj]thylamino)propyl]—2—methylprop—2—
CAS Number 5205-93-6[1][4]

Note on a related compound: While the molecular weight for N-(3-
(Dimethylamino)propyl)methacrylamide is 170.25 g/mol , another source mentions a weight
of approximately 174.25 g/mol for what appears to be a related but distinct compound, N-(3-
(Dimethylamino)propyl)methacrylamide (DMAPMA) with a slightly different molecular
formula of C9H18N20J5]. For the purpose of this guide, we adhere to the more consistently
cited data.

Visualization of Core Data

The following diagram illustrates the direct relationship between the compound and its
fundamental molecular properties.

Molecular Formula:

C9H18N20
—P
N-(3-(Dimethylamino)propyl)methacrylamide
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Molecular Weight:
170.25 g/mol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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